Cas no 52225-36-2 ((4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate)
52225-36-2 structure
Product Name:(4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate
CAS No:52225-36-2
MF:C17H26O4
MW:294.385945796967
CID:1579939
PubChem ID:187844
Update Time:2025-04-21
(4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate Chemical and Physical Properties
Names and Identifiers
-
- (4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate
- 9,10-Dihydrotrichodermin
- 12,13-Epoxytrichothecan-4-yl acetate
- 52225-36-2
- Trichothecan-4-ol, 12,13-epoxy-, acetate, (4beta)-
- DTXSID30966605
-
- Inchi: 1S/C17H26O4/c1-10-5-6-15(3)12(7-10)21-14-8-13(20-11(2)18)16(15,4)17(14)9-19-17/h10,12-14H,5-9H2,1-4H3/t10-,12-,13-,14-,15+,16-,17?/m1/s1
- InChI Key: NPYXESDPPILFKU-FQZGTLGNSA-N
- SMILES: O1CC21[C@H]1C[C@H]([C@]2(C)[C@@]2(C)CC[C@@H](C)C[C@H]2O1)OC(C)=O
Computed Properties
- Exact Mass: 294.18310931g/mol
- Monoisotopic Mass: 294.18310931g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 491
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 48.1Ų
(4alpha,9beta,12xi)-12,13-epoxytrichothecan-4-yl acetate Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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